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Compound of Interest

Compound Name: SOLVENT YELLOW 83

Cat. No.: B1172513

Topic: Fluorescent Penetrant Inspection (FPI) with an overview of Solvent Yellow 83
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: While these notes detail the established principles and protocols of Fluorescent
Penetrant Inspection (FPI), a common non-destructive testing (NDT) method, direct evidence
from publically available documentation explicitly linking the use of SOLVENT YELLOW 83 to
this application is not available. The information provided herein is based on the general
characteristics of fluorescent dyes used in FPI and the known properties of SOLVENT
YELLOW 83. Researchers should validate the suitability of any specific dye for their intended
NDT application.

Introduction to Fluorescent Penetrant Inspection
(FPI)

Fluorescent Penetrant Inspection (FPI) is a widely used non-destructive testing method for
detecting surface-breaking defects in non-porous materials.[1][2] It is valued for its simplicity,
cost-effectiveness, and ability to reveal minute flaws that may not be visible to the naked eye.
[3] The technique relies on the principle of capillary action, where a low-viscosity liquid
containing a fluorescent dye penetrates into surface discontinuities such as cracks, seams, and
porosity.[4] When viewed under ultraviolet (UV) light, the trapped penetrant fluoresces,
providing a clear and high-contrast indication of the defect.[4][5]
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FPI is applicable to a wide range of materials, including metals, ceramics, and plastics, making
it a versatile tool in various industries, from aerospace to medical device manufacturing.[3]

Overview of SOLVENT YELLOW 83

SOLVENT YELLOW 83 is a metal complex dye.[6][7][8][9] It is known for its excellent solubility
in polar organic solvents such as alcohols, ketones, and glycol ethers.[6][8][9] This dye exhibits
good overall fastness properties.[6][8][9] Its primary documented applications are in the
formulation of special inks, wood stains, leather finishes, industrial paints, and printing inks.[7]

Physicochemical Properties of SOLVENT YELLOW 83

A summary of the known properties of SOLVENT YELLOW 83 is presented in the table below.
This data is essential for assessing its potential suitability as a fluorescent penetrant.

Property Value Reference

CAS Number 12239-75-7 [martins-industries.com]
Chemical Class Metal Complex Dye [61[7181[9]

Appearance Yellow Powder [heubach.com]

Excellent in polar organic
Solubility solvents (alcohols, ketones, [61[81I9]
glycol ethers)

Note: Detailed photophysical properties such as excitation and emission spectra, and quantum
yield for SOLVENT YELLOW 83 are not readily available in the public domain and would
require experimental determination to fully assess its potential as a fluorescent dye in FPI.

Experimental Protocol for Fluorescent Penetrant
Inspection (FPI)

The following is a generalized protocol for performing FPI. The specific parameters, such as
dwell time and developer type, should be optimized based on the material being tested and the
nature of the suspected defects.
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Materials and Equipment

Fluorescent Penetrant: A solution containing a fluorescent dye.
Cleaner/Remover: A solvent to pre-clean the test surface and remove excess penetrant.

Developer: A fine powder (dry or suspended in a volatile solvent) that aids in drawing the
penetrant out of defects.

UV-A Lamp (Black Light): For inspection.
Test Specimen: The material to be inspected.

Personal Protective Equipment (PPE): Safety glasses, gloves.

Step-by-Step Procedure

The FPI process consists of six main steps as outlined below and in the accompanying

workflow diagram.[1]

Pre-cleaning: The surface of the test specimen must be thoroughly cleaned to remove any
contaminants such as oil, grease, or dirt that could obstruct the entry of the penetrant into
defects.[1]

Penetrant Application: The fluorescent penetrant is applied to the surface of the specimen by
spraying, brushing, or immersion.

Dwell Time: The penetrant is allowed to remain on the surface for a specific period, known as
the dwell time, to allow for complete penetration into any surface-breaking flaws. This time
can vary depending on the material and the type of defects being sought.

Excess Penetrant Removal: The excess penetrant is carefully removed from the surface.
This is a critical step to avoid false indications. The removal method depends on the type of
penetrant used (e.g., water-washable, solvent-removable).

Developer Application: A thin, even layer of developer is applied to the surface. The
developer acts as a blotter, drawing the trapped penetrant out of the defects to the surface,
where it can be seen under UV light.
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 Inspection: The specimen is examined in a darkened area under a UV-A light source. Any
defects will appear as bright fluorescent indications against a dark background.

Visualizations

Experimental Workflow for Fluorescent Penetrant
Inspection
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Caption: A flowchart of the Fluorescent Penetrant Inspection (FPI) process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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